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Compound of Interest

Compound Name: 3-(Hydroxymethyl)cyclopentanone

Cat. No.: B15596984

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Hydroxymethyl)cyclopentanone is a versatile bifunctional organic compound of significant

interest in medicinal chemistry and organic synthesis. Its unique structure, featuring both a

ketone and a primary alcohol on a cyclopentane ring, makes it a valuable chiral building block

for the synthesis of complex molecules. This technical guide provides a comprehensive

overview of its chemical and physical properties, synthesis, and its crucial role as an

intermediate, particularly in the development of HIV-1 entry inhibitors targeting the CCR5 co-

receptor.

Chemical and Physical Properties
The definitive Chemical Abstracts Service (CAS) number for 3-
(Hydroxymethyl)cyclopentanone is 113681-11-1.[1][2] This compound is typically a colorless

to light yellow liquid or oil under standard conditions.[3] It is soluble in a range of organic

solvents, including chloroform, dichloromethane, ethyl acetate, dimethyl sulfoxide (DMSO), and

acetone.[4]
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Table 1: Physicochemical Properties of 3-
(Hydroxymethyl)cyclopentanone

Property Value Source

CAS Number 113681-11-1 [1][2]

Molecular Formula C₆H₁₀O₂ [1][3]

Molecular Weight 114.14 g/mol [5]

Appearance
Colorless to light yellow

liquid/oil
[3]

Boiling Point (Predicted) 221.8 ± 13.0 °C [2]

Density (Predicted) 1.099 ± 0.06 g/cm³ [2]

pKa (Predicted) 14.71 ± 0.10 [2][3]

Storage Temperature 2-8°C [2][3]

Synthesis and Purification
A prominent and sustainable method for the synthesis of 3-(Hydroxymethyl)cyclopentanone
involves the catalytic conversion of 5-hydroxymethylfurfural (HMF), a biomass-derived platform

chemical.

Experimental Protocol: Synthesis from 5-
Hydroxymethylfurfural
This protocol is a representative method based on catalytic hydrogenation and rearrangement.

Materials:

5-Hydroxymethylfurfural (HMF)

Supported catalyst (e.g., Copper-Alumina (Cu-Al₂O₃) or a precious metal catalyst like

Palladium on carbon)

Deionized water (solvent)
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Hydrogen (H₂) gas

High-pressure reactor

Filtration apparatus

Extraction solvents (e.g., diethyl ether, ethyl acetate)

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: A high-pressure reactor is charged with 5-hydroxymethylfurfural, the chosen

catalyst (e.g., Cu-Al₂O₃), and deionized water as the solvent.

Hydrogenation: The reactor is sealed and purged with hydrogen gas to remove air. The

vessel is then pressurized with hydrogen to a specified pressure (e.g., 20-50 bar).

Reaction Conditions: The reaction mixture is heated to a temperature between 140°C and

180°C and stirred for several hours to ensure complete conversion of the starting material.

Work-up: After the reaction is complete, the reactor is cooled to room temperature and

carefully depressurized. The reaction mixture is filtered to remove the solid catalyst.

Extraction: The aqueous filtrate is transferred to a separatory funnel and extracted multiple

times with an organic solvent such as diethyl ether or ethyl acetate.

Purification: The combined organic extracts are dried over an anhydrous salt (e.g., sodium

sulfate), filtered, and the solvent is removed under reduced pressure using a rotary

evaporator. The resulting crude product can be further purified by vacuum distillation to yield

pure 3-(Hydroxymethyl)cyclopentanone.

Analytical Characterization
The identity and purity of 3-(Hydroxymethyl)cyclopentanone are typically confirmed using

standard analytical techniques.
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Experimental Protocol: GC-MS Analysis
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS).

A suitable capillary column (e.g., a non-polar or medium-polarity column).

Method:

Sample Preparation: A dilute solution of 3-(Hydroxymethyl)cyclopentanone is prepared in

a volatile organic solvent (e.g., dichloromethane or ethyl acetate).

Injection: A small volume (e.g., 1 µL) of the prepared sample is injected into the GC inlet.

Chromatographic Separation: The sample is vaporized and carried by an inert gas (e.g.,

helium) through the capillary column. The temperature of the GC oven is programmed to

ramp up, allowing for the separation of components based on their boiling points and

interactions with the column's stationary phase.

Mass Spectrometry: As the separated components elute from the column, they enter the

mass spectrometer, where they are ionized (typically by electron ionization). The resulting

ions are separated based on their mass-to-charge ratio, generating a mass spectrum that

provides information about the molecular weight and fragmentation pattern of the analyte.

The retention time from the GC and the mass spectrum from the MS are used to identify and

confirm the presence of 3-(Hydroxymethyl)cyclopentanone.

Role in Drug Development: A Precursor to CCR5
Antagonists
3-(Hydroxymethyl)cyclopentanone is a key intermediate in the synthesis of certain HIV

chemokine CCR-5 receptor antagonists.[4] The CCR5 co-receptor is utilized by the most

common strains of HIV-1 to gain entry into host immune cells, such as T-cells and

macrophages. By blocking the interaction between the viral envelope protein gp120 and the

CCR5 receptor, these antagonists effectively prevent viral entry and replication.

CCR5 Signaling Pathway
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The C-C chemokine receptor type 5 (CCR5) is a G protein-coupled receptor (GPCR). Its

activation by natural chemokine ligands (e.g., RANTES, MIP-1α, MIP-1β) or by the HIV-1

gp120 protein initiates a cascade of intracellular signaling events. This typically involves the

coupling to heterotrimeric G proteins, leading to the activation of phospholipase C (PLC), which

in turn generates inositol trisphosphate (IP₃) and diacylglycerol (DAG). These second

messengers lead to an increase in intracellular calcium concentrations and the activation of

protein kinase C (PKC), respectively. Downstream of these events, mitogen-activated protein

kinase (MAPK) pathways, including the p38 and JNK pathways, can be activated. CCR5

antagonists function by binding to the receptor and preventing the conformational changes

necessary for signal transduction and viral entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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